Cas no 1211591-21-7 (8-Chloro-1-iodoimidazo[1,5-A]pyrazine)

• Product Name: 8-Chloro-1-iodoimidazo[1,5-A]pyrazine
• CAS No: 1211591-21-7
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• CID: 4823377
• PubChem ID: 71743144
• Update Time: 2026-02-27

8-Chloro-1-iodoimidazo[1,5-A]pyrazine Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-1-IODOIMIDAZO[1,5-A]PYRAZINE
• imidazo[1,5-a]pyrazine,8-chloro-1-iodo-
• MFCD23703403
• SCHEMBL25259811
• CS-0155554
• BS-53155
• 1211591-21-7
• 8-Chloro-1-iodoimidazo[1,5-A]pyrazine

• Inchi： 1S/C6H3ClIN3/c7-5-4-6(8)10-3-11(4)2-1-9-5/h1-3H
• InChI Key： IRJAAQWXXBTIPY-UHFFFAOYSA-N
• SMILES： IC1=C2C(=NC=CN2C=N1)Cl

Computed Properties

• Exact Mass: 278.90602g/mol
• Monoisotopic Mass: 278.90602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2

Additional information on 8-Chloro-1-iodoimidazo[1,5-A]pyrazine

Introduction to 8-Chloro-1-iodoimidazo[1,5-A]pyrazine (CAS No. 1211591-21-7) and Its Applications in Modern Chemical Biology

8-Chloro-1-iodoimidazo[1,5-A]pyrazine (CAS No. 1211591-21-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential applications in drug discovery and molecular imaging. This compound belongs to the imidazopyrazine class, which is known for its broad spectrum of biological activities. The presence of both chlorine and iodine substituents on the imidazopyrazine core enhances its reactivity, making it a valuable scaffold for further chemical modifications and functionalization.

The imidazo[1,5-A]pyrazine core is a fused bicyclic system consisting of an imidazole ring and a pyrazine ring, which together contribute to the compound's unique electronic and steric properties. These properties make it an attractive building block for the design of novel bioactive molecules. The chlorine atom at the 8-position and the iodine atom at the 1-position provide distinct handles for chemical manipulation, enabling researchers to explore a wide range of derivatives with tailored biological profiles.

In recent years, there has been a surge in interest regarding imidazopyrazine derivatives as pharmacophores in medicinal chemistry. Their structural motif is found in several approved drugs, highlighting their importance in therapeutic development. Specifically, 8-Chloro-1-iodoimidazo[1,5-A]pyrazine has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, makes it particularly useful for constructing more complex molecular architectures.

One of the most compelling aspects of 8-Chloro-1-iodoimidazo[1,5-A]pyrazine is its potential in the development of targeted therapeutics. Researchers have leveraged its reactivity to generate derivatives that exhibit inhibitory activity against enzymes and receptors involved in cancer progression. For instance, studies have demonstrated that certain imidazopyrazine-based compounds can disrupt signaling pathways critical for tumor growth and metastasis. The chlorine and iodine substituents allow for precise tuning of these interactions, enabling the design of molecules with high selectivity and potency.

Furthermore, the iodo group in 8-Chloro-1-iodoimidazo[1,5-A]pyrazine has been utilized in positron emission tomography (PET) imaging probes. PET imaging is a powerful tool for visualizing biological processes in vivo, and radiolabeled imidazopyrazine derivatives have shown promise in tracking disease biomarkers and therapeutic responses. The ability to incorporate radioactive isotopes while maintaining the structural integrity of the heterocyclic core makes this compound an invaluable asset in preclinical research.

The synthesis of 8-Chloro-1-iodoimidazo[1,5-A]pyrazine typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the chlorine atom at the 8-position can be achieved through chlorination reactions, while the iodination at the 1-position is often performed using palladium-catalyzed coupling or direct halogenation methods. These synthetic strategies highlight the compound's accessibility and suitability for large-scale production.

Recent advancements in computational chemistry have also contributed to the understanding of 8-Chloro-1-iodoimidazo[1,5-A]pyrazine's reactivity and binding modes. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The pharmaceutical industry has taken note of imidazopyrazine derivatives' potential, leading to several ongoing clinical trials exploring their therapeutic efficacy. While 8-Chloro-1-iodoimidazo[1,5-A]pyrazine itself may not be directly tested as a drug candidate, its role as a key intermediate underscores its importance in drug development pipelines. Companies are investing heavily in libraries of heterocyclic compounds, including imidazopyrazines, to identify novel treatments for unmet medical needs.

Another exciting application of 8-Chloro-1-iodoimidazo[1,5-A]pyrazine lies in materials science. The unique electronic properties of imidazopyrazines make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring how these compounds can be integrated into next-generation electronic devices to improve performance and energy efficiency. This interdisciplinary approach highlights the broad utility of heterocyclic chemistry beyond traditional pharmaceuticals.

In conclusion,8-Chloro-1-iodoimidazo[1,5-A]pyrazine (CAS No. 1211591-21-7) represents a promising scaffold with diverse applications across chemical biology and medicine. Its structural features enable innovative synthetic strategies and functionalization opportunities, making it a valuable tool for drug discovery and molecular imaging. As research continues to uncover new biological activities and applications,imidazopyrazines are poised to play an increasingly important role in addressing global health challenges.